7-Methyl-1-(3-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H22N2O4
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 7-methyl-1-(3-propoxyphenyl)-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H22N2O4/c1-3-13-31-18-8-6-7-17(15-18)23-22-24(29)19-14-16(2)10-11-20(19)32-25(22)26(30)28(23)21-9-4-5-12-27-21/h4-12,14-15,23H,3,13H2,1-2H3
• InChI Key: PPJLHFFECZMINH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=CC=CC=N4)OC5=C(C3=O)C=C(C=C5)C

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, a class of polycyclic heterocycles with a fused chromene-pyrrole-dione core. Its structure features:

• 7-Methyl substituent: Enhances steric bulk and may influence electronic properties.
• Pyridin-2-yl group at position 2: A nitrogen-containing heteroaryl ring, likely improving solubility and enabling hydrogen bonding.

The compound’s synthesis is enabled by multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions, as described in recent protocols for generating diverse analogs .

Biological Activity

7-Methyl-1-(3-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound belonging to the class of heterocyclic compounds. Its structure features a chromeno[2,3-c]pyrrole core, which has been associated with diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 7-Methyl-1-(3-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is $C_{22}H_{22}N_2O_4$, with a molecular weight of approximately 378.42 g/mol. The IUPAC name reflects its complex structure, which includes multiple functional groups that contribute to its biological activity.

Property	Value
Molecular Formula	$C_{22}H_{22}N_2O_4$
Molecular Weight	378.42 g/mol
IUPAC Name	7-Methyl-1-(3-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Biological Activity Overview

Research on the biological activity of this compound has revealed several significant properties:

• Antimicrobial Activity : Studies have shown that derivatives of chromeno[2,3-c]pyrrole exhibit antibacterial effects against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative bacteria (e.g., Escherichia coli). The compound's activity is comparable to established antibiotics like gentamicin .
• Antioxidant Properties : The compound has demonstrated antioxidant activity in various assays. This property is essential for protecting cells from oxidative stress and may contribute to its therapeutic potential in diseases related to oxidative damage .
• Enzyme Inhibition : Preliminary studies indicate that this compound may inhibit specific enzymes involved in various metabolic pathways. For instance, it has been identified as a potential inhibitor of the main protease (Mpro) of the SARS-CoV-2 virus, suggesting its relevance in antiviral research .
• Glucokinase Activation : Some derivatives have been reported to act as glucokinase activators, which can be beneficial in managing diabetes by enhancing insulin secretion and lowering blood glucose levels .

The biological effects of 7-Methyl-1-(3-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione are thought to arise from its interaction with specific molecular targets:

• Binding to Receptors : The compound may bind to various receptors or enzymes in the body, modulating their activity and leading to physiological changes.
• Oxidative Stress Modulation : By scavenging free radicals and enhancing antioxidant defenses, it may reduce cellular damage caused by oxidative stress.

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds within the chromeno[2,3-c]pyrrole class:

• Antibacterial Studies : A comparative study highlighted the effectiveness of chromeno derivatives against bacterial strains. The results indicated that modifications in the side chains significantly influenced antimicrobial potency .
• Antioxidant Assays : Research using DPPH and ABTS assays demonstrated that certain derivatives exhibited substantial free radical scavenging activity, correlating with their structural characteristics .
• Enzyme Inhibition Studies : A recent investigation into enzyme inhibition showed that specific chromeno derivatives could effectively inhibit Mpro with IC50 values comparable to known inhibitors .

Comparison with Similar Compounds

Key Structural Differences and Substituent Effects

The biological and physicochemical properties of chromeno-pyrrole-diones are highly substituent-dependent. Below is a comparison with closely related compounds:

Compound	Substituents	Key Properties/Effects
7-Methyl-1-(3-propoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	7-Me; 1-(3-propoxyphenyl); 2-(pyridin-2-yl)	Balanced lipophilicity; potential for enhanced solubility due to pyridinyl group .
7-Chloro-2-(4-methylpyridin-2-yl)-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	7-Cl; 1-(3-nitrophenyl); 2-(4-Me-pyridin-2-yl)	Increased electrophilicity (Cl, NO₂); potential redox activity; reduced solubility .
1-(3-Isopropoxyphenyl)-7-methyl-2-(5-methyloxazol-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	7-Me; 1-(3-isopropoxyphenyl); 2-(5-Me-oxazol-3-yl)	Higher steric hindrance (isopropoxy); oxazole may alter binding specificity .
5-(3-Hydroxy-1,4-dioxonaphthalen-2-yl)-7-(3-methoxybenzyl)-1,3-dimethyl-6-phenyl-...dione (4g)	Complex dihydronaphthalene-pyrrolopyrimidine hybrid	Extended π-system; potential for intercalation or fluorescence applications .